N-(furan-2-ylmethyl)-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylacetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C23H22N2O2S/c1-17-8-10-18(11-9-17)14-25-15-22(20-6-2-3-7-21(20)25)28-16-23(26)24-13-19-5-4-12-27-19/h2-12,15H,13-14,16H2,1H3,(H,24,26)
• InChI Key: GZYYXKSLQDLEEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C3=CC=CC=C32)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C23H22N2O2S
• Molecular Weight: 390.5 g/mol

Description

N-(furan-2-ylmethyl)-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylacetamide, also known as FMISA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMISA belongs to the class of indole-based compounds, which are known for their diverse pharmacological activities.

Scientific Research Applications

Heteroaromatic Decarboxylative Claisen Rearrangement

Heteroaromatic compounds, such as furan-2-ylmethyl, are subjects of decarboxylative Claisen rearrangement reactions, demonstrating the synthetic utility of furan derivatives in producing 2,3-disubstituted heteroaromatic products. These transformations highlight the chemical reactivity and potential applications of furan-2-ylmethyl compounds in organic synthesis and drug development (Craig et al., 2005).

Anticancer Activity

Compounds derived from 2-cyano-N-furan-2-ylmethyl acetamide show significant anticancer activity, especially against leukemia cell lines. This suggests their potential as therapeutic agents targeting specific cancer types (Horishny et al., 2021).

Anti-tuberculosis Activity

Synthesis and evaluation of N-(furan-2-yl-methyl)acetamide derivatives have demonstrated anti-tuberculosis activity, contributing to the development of new treatments against tuberculosis. This illustrates the potential of furan-2-ylmethyl compounds in addressing infectious diseases (Bai et al., 2011).

Cannabinoid Receptor Type 2 Ligands

Indol-3-yl-oxoacetamides, including those with furan-2-yl components, have been studied for their ability to act as potent and selective ligands for cannabinoid receptor type 2 (CB2), indicating their potential in developing treatments for conditions modulated by CB2 (Moldovan et al., 2017).

Antimicrobial Activity

Furan-2-ylmethyl derivatives have been synthesized and evaluated for antimicrobial activity, showcasing the broad spectrum of biological activities of these compounds. Their potential as antimicrobial agents against a variety of pathogens highlights their importance in pharmaceutical research (Arora et al., 2013).